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Compound of Interest

Compound Name: 3-(2-Thienyl)aniline

Cat. No.: B1306149

This technical guide provides a comprehensive overview of the IUPAC name, synonyms, and
other chemical identifiers for the compound 3-(2-Thienyl)aniline. The information is intended
for researchers, scientists, and professionals in the field of drug development and chemical
research.

Chemical Identity

IUPAC Name: 3-(Thiophen-2-yl)aniline[1]

The systematic name according to the International Union of Pure and Applied Chemistry
(IUPAC) is 3-(Thiophen-2-yl)aniline. This name is derived by considering the aniline as the
parent structure, with a thiophen-2-yl group substituted at the third position of the benzene ring.
Another accepted IUPAC name is 3-(2-Thienyl)aniline.[2]

Synonyms and Alternative Names:

A variety of synonyms and alternative names are used in literature and chemical databases to
refer to this compound. These include:

e [3-(2-thienyl)phenyllamine[2]
o 3-thiophen-2-ylaniline[1][2]

e Benzenamine, 3-(2-thienyl)-[3]
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e 3-THIOPHEN-2-YL-PHENYLAMINE[3]
e 2-(3-aminophenyl)-thiophene[3]
e 2-(m-Amino-phenyl)-thiophen|[3]

Chemical Identifiers

For unambiguous identification, a set of unique identifiers are assigned to this chemical entity.

Identifier Value

CAS Number 92057-12-0[1][2][3]

Molecular Formula C10H9ONS[1][2][3]

Molecular Weight 175.25 g/mol [1][3]

inChi 1S/C10H9NS/c11-9-4-1-3-8(7-9)10-5-2-6-12-
10/h1-7H,11H2

InChlKey YUTPSMJOCLLMBK-UHFFFAOYSA-N

Canonical SMILES C1=CC=C(C(=C1)N)C2=CC=CS2

PubChem CID 2794681[1][2]

MDL Number MFCD05022493

Nomenclature Relationships

The relationship between the primary IUPAC name and its various synonyms can be visualized
as a hierarchical and associative network.
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Nomenclature for 3-(2-Thienyl)aniline

IUPAC Name

3-(Thiophen-2-yl)aniline

is equivalent to is systematically related to \is indexed by CAS as is also known as

Other Synonyms

3-thiophen-2-ylaniline

Alternative IUPAC Systematic Synonym CAS Index Name
3-THIOPHEN-2-YL-PHENYLAMINE

3-(2-Thienyl)aniline [3-(2-thienyl)phenyllamine Benzenamine, 3-(2-thienyl)-

2-(3-aminophenyl)-thiophene

2-(m-Amino-phenyl)-thiophen

Click to download full resolution via product page

Caption: A diagram illustrating the relationships between the IUPAC name and various

synonyms for 3-(2-Thienyl)aniline.

Experimental Data and Protocols

At present, detailed experimental protocols and extensive quantitative data for 3-(2-
Thienyl)aniline are not readily available in the public domain. Researchers interested in the
synthesis, purification, or specific applications of this compound are encouraged to consult
specialized chemical synthesis databases and relevant scientific literature. Commercial
suppliers may also provide certificates of analysis with basic physicochemical properties.[4][5]

Biological Activity and Signaling Pathways

Information regarding the specific biological activity and associated signaling pathways of 3-(2-
Thienyl)aniline is limited in publicly accessible resources. As a substituted aniline and
thiophene-containing compound, it may be of interest in medicinal chemistry for the
development of novel therapeutic agents. Further research would be required to elucidate any
potential biological targets and mechanisms of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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